N-(2-Chloro-4-cyano-6-methylphenyl)acetamide

• CAS RN: 917388-31-9
• Molecular Formula: C10H9ClN2O
• Molecular Weight: 208.64 g/mol
• IUPAC Name: N-(2-chloro-4-cyano-6-methylphenyl)acetamide
• InChI: InChI=1S/C10H9ClN2O/c1-6-3-8(5-12)4-9(11)10(6)13-7(2)14/h3-4H,1-2H3,(H,13,14)
• InChI Key: GCJBUSWJXKZFID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1NC(=O)C)Cl)C#N

Description

N-(2-Chloro-4-cyano-6-methylphenyl)acetamide is a useful research compound. Its molecular formula is C10H9ClN2O and its molecular weight is 208.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of 4-amino-3-chloro-5-methylbenzonitrile (0.516 g, 3.1 mmol) in 10 mL of THF at room temperature was added 6.6 mL of 1.0 M NaHMDS in THF. The resulting reaction mixture was stirred at room temperature for 30 min., at which time acetyl chloride (3.1 mmol) was added. DCM (100 mL) and water (100 mL) were added to the reaction mixture after being stirred overnight, followed by the addition of 5 mL of 1.4 N HCl aqueous solution. Layers were separated and the aqueous layer was extracted with DCM (2×100 mL). The extracts were combined and solvents were evaporated in vacuo. The residue was purified by flash chromatography (5-20% EtOAc/DCM) to give 0.220 g of 4-acetamido-3-chloro-5-methylbenzonitrile. 1H NMR (500 MHz, CDCl3) δ 7.57 (s, 1 H), 7.46 (s, 1 H), 7.02 (s, 1 H), 2.31 (s, 3 H), 2.26 (s, 3 H).

Synthesis routes and methods II

Procedure details

Step G (1). To a stirred solution of 4-amino-3-chloro-5-methylbenzonitrile (0.516 g, 3.1 mmol) in 10 mL of THF at rt was added 6.6 mL of 1.0 M NaHMDS in THF. The resulting reaction mixture was stirred at rt for 30 min., at which time acetyl chloride (3.1 mmol) was added. CH2Cl2 (100 mL) and water (100 mL) were added to the reaction mixture after being stirred overnight, followed by the addition of 5 mL of 1.4 N HCl aqueous solution. Layers were separated and the aqueous layer was extracted with CH2Cl2 (2×100 mL). The extracts were combined and solvents were evaporated in vacuo. The residue was purified by flash chromatography (5-20% EtOAc/DCM) to give 0.220 g of 4-acetamido-3-chloro-5-methylbenzonitrile. 1H NMR (500 MHz, CDCl3) δ 7.57 (s, 1 H), 7.46 (s, 1 H), 7.02 (s, 1 H), 2.31 (s, 3 H), 2.26 (s, 3 H).